
Compound C15H22ClNS: Efficacy and
Comparative Analysis Pending Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C15H22ClNS

Cat. No.: B15174005 Get Quote

Efforts to elucidate the identity and comparative efficacy of the chemical compound with the

molecular formula C15H22ClNS have been inconclusive. Extensive searches across major

chemical databases, including PubChem and ChemSpider, and the broader scientific literature

have not yielded a definitive identification for this specific formula. Consequently, a comparative

analysis with a related compound, as requested, cannot be performed at this time.

The initial investigation aimed to identify the common name, chemical structure, and class of

C15H22ClNS to establish a baseline for comparison. However, the provided molecular formula

does not correspond to a readily available, well-documented compound in the public domain.

This suggests that C15H22ClNS may represent a novel, proprietary, or infrequently studied

research chemical.

Without a known chemical identity, it is not feasible to:

Identify a structurally or functionally related compound for a meaningful efficacy comparison.

Retrieve experimental data on its biological activity, mechanism of action, or efficacy.

Outline detailed experimental protocols for its synthesis or use in bioassays.

Illustrate its associated signaling pathways.

A search for compounds with similar molecular formulas, such as C15H14ClNS, revealed the

existence of derivatives of phenothiazine, a core structure in many antipsychotic medications.
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However, the significant difference in the number of hydrogen atoms (22 in the query versus

14) indicates that C15H22ClNS would have a substantially different and likely non-aromatic

structure, making direct comparisons to these known compounds speculative and scientifically

unsound.

Further progress on this comparative guide is contingent upon the successful identification of

C15H22ClNS. Researchers, scientists, and drug development professionals with access to

internal or proprietary data related to this compound are encouraged to provide a specific

chemical name or structure to enable a thorough and accurate comparative analysis. Once the

compound is identified, a comprehensive guide will be developed, adhering to the original

request for structured data presentation, detailed methodologies, and clear visualizations of

experimental workflows and signaling pathways.

To cite this document: BenchChem. [Compound C15H22ClNS: Efficacy and Comparative
Analysis Pending Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174005#comparing-the-efficacy-of-c15h22clns-
with-related-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

